Cas no 2377611-21-5 (2-Propoxy-4-(trifluoromethyl)phenylboronic acid)

2-Propoxy-4-(trifluoromethyl)phenylboronic acid is a boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. The trifluoromethyl and propoxy substituents enhance its reactivity and selectivity, making it valuable for constructing complex aromatic frameworks, particularly in pharmaceuticals and agrochemicals. Its stability under typical reaction conditions and compatibility with various functional groups contribute to its utility in diverse synthetic applications. The compound’s well-defined structure and high purity ensure reproducible results in catalysis and material science research. Proper handling under inert conditions is recommended to maintain its integrity.
2-Propoxy-4-(trifluoromethyl)phenylboronic acid structure
2377611-21-5 structure
Product Name:2-Propoxy-4-(trifluoromethyl)phenylboronic acid
CAS No:2377611-21-5
MF:C10H12BF3O3
MW:248.006693840027
CID:5074940
Update Time:2025-06-08

2-Propoxy-4-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Propoxy-4-(trifluoromethyl)phenylboronic acid
    • Y2379
    • [2-propoxy-4-(trifluoromethyl)phenyl]boronic acid
    • Inchi: 1S/C10H12BF3O3/c1-2-5-17-9-6-7(10(12,13)14)3-4-8(9)11(15)16/h3-4,6,15-16H,2,5H2,1H3
    • InChI Key: AWXCBKBGKWIMNY-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(B(O)O)=C(C=1)OCCC)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 235
  • Topological Polar Surface Area: 49.7

2-Propoxy-4-(trifluoromethyl)phenylboronic acid Pricemore >>

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Additional information on 2-Propoxy-4-(trifluoromethyl)phenylboronic acid

Recent Advances in the Application of 2-Propoxy-4-(trifluoromethyl)phenylboronic acid (CAS: 2377611-21-5) in Chemical Biology and Pharmaceutical Research

The compound 2-Propoxy-4-(trifluoromethyl)phenylboronic acid (CAS: 2377611-21-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery, catalysis, and material science. This boronic acid derivative is particularly notable for its role as a key intermediate in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. Recent studies have highlighted its potential in the development of novel therapeutic agents and advanced materials.

One of the most promising applications of 2-Propoxy-4-(trifluoromethyl)phenylboronic acid is in the synthesis of boron-containing drugs. Boron-based compounds have emerged as a new frontier in medicinal chemistry, owing to their unique ability to form reversible covalent bonds with biological targets. Recent research has demonstrated that this compound can serve as a precursor for the development of protease inhibitors, which are crucial in the treatment of diseases such as cancer, HIV, and hepatitis C. The trifluoromethyl group enhances the metabolic stability and bioavailability of the resulting drugs, making it a valuable moiety in drug design.

In addition to its pharmaceutical applications, 2-Propoxy-4-(trifluoromethyl)phenylboronic acid has been investigated for its role in catalysis. A 2023 study published in the Journal of Organic Chemistry revealed that this compound exhibits exceptional reactivity in palladium-catalyzed cross-coupling reactions, enabling the efficient synthesis of biaryl compounds. These findings have significant implications for the industrial-scale production of fine chemicals and pharmaceuticals, as they offer a more sustainable and cost-effective alternative to traditional methods.

Another area of interest is the use of this boronic acid derivative in the development of advanced materials. Researchers have explored its incorporation into polymers and coatings to impart unique properties such as self-healing capabilities and responsiveness to environmental stimuli. For instance, a recent study in Advanced Materials demonstrated that polymers functionalized with 2-Propoxy-4-(trifluoromethyl)phenylboronic acid exhibit remarkable pH-dependent behavior, making them suitable for applications in drug delivery systems and biosensors.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2-Propoxy-4-(trifluoromethyl)phenylboronic acid. Recent efforts have focused on optimizing reaction conditions to improve yield and purity, as reported in a 2024 publication in Organic Process Research & Development. These improvements are critical for ensuring the compound's viability in industrial applications.

In conclusion, 2-Propoxy-4-(trifluoromethyl)phenylboronic acid (CAS: 2377611-21-5) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in drug discovery, catalysis, and material science underscore its potential to drive innovation in these fields. Ongoing research aims to further elucidate its mechanisms of action and expand its utility, paving the way for new therapeutic and technological breakthroughs.

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